Cas no 97872-23-6 (2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pentanamide)

• Product name: 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pentanamide
• CAS No: 97872-23-6
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 1989915
• PubChem ID: 176684

2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pentanamide
• DTXSID50913595
• 2-(1,2-Benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pentanimidic acid
• 1,2-Benzisoxazole-3-acetamide, N-(1-methyl-1-phenylethyl)-alpha-propyl-
• 97872-23-6

• Inchi： InChI=1S/C21H24N2O2/c1-4-10-17(19-16-13-8-9-14-18(16)25-23-19)20(24)22-21(2,3)15-11-6-5-7-12-15/h5-9,11-14,17H,4,10H2,1-3H3,(H,22,24)
• InChI Key： HLFQKUIIMDXBRK-UHFFFAOYSA-N
• SMILES： CCCC(C1=NOC2=CC=CC=C21)C(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 336.184
• Monoisotopic Mass: 336.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 543.8°C at 760 mmHg
• Flash Point: 282.7°C
• Refractive Index: 1.578